Cas no 1361690-65-4 (5'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl)

• Product Name: 5'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl
• CAS No: 1361690-65-4
• MF: C₁₄H₁₀Cl₂F₂O
• MW: 303.131409168243
• CID: 4993791
• Update Time: 2025-05-27

5'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl

• Inchi： 1S/C14H10Cl2F2O/c1-19-13-5-3-9(14(17)18)6-10(13)8-2-4-11(15)12(16)7-8/h2-7,14H,1H3
• InChI Key： BQVMVVAVZCANCO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C(F)F)C=CC=1OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 291
• XLogP3: 5.4
• Topological Polar Surface Area: 9.2

Additional information on 5'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl

Comprehensive Overview of 5'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl (CAS No. 1361690-65-4)

5'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl (CAS No. 1361690-65-4) is a specialized biphenyl derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique difluoromethyl group, dichloro substitution, and a methoxy moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its structural complexity and functional groups have garnered attention in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in fluorinated compounds and halogenated aromatics has positioned 5'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl as a key subject in modern organic chemistry. Researchers frequently explore its synthetic pathways, reactivity, and potential as a building block for advanced materials. With the rise of green chemistry and sustainable synthesis, optimizing its production to minimize environmental impact remains a hot topic.

In pharmaceutical applications, this compound’s lipophilicity and electron-withdrawing properties enhance membrane permeability, a critical factor in drug delivery systems. Its structural analogs are often investigated for anti-inflammatory, antimicrobial, and anticancer activities. Recent studies highlight its role in catalysis and material science, where its stability under harsh conditions is valued.

From an analytical perspective, CAS No. 1361690-65-4 is characterized by advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity, essential for reproducible research outcomes. The compound’s storage conditions and handling protocols are also widely discussed to maintain its integrity.

As the demand for tailor-made chemicals increases, 5'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl exemplifies innovation in molecular design. Its compatibility with cross-coupling reactions and click chemistry further expands its utility. For industries focusing on high-value intermediates, this compound offers a competitive edge in developing next-generation therapeutics and functional materials.

In summary, CAS No. 1361690-65-4 represents a convergence of chemical versatility and practical applicability. Its relevance in medicinal chemistry, agrochemicals, and material engineering ensures sustained interest. Future research may explore its biodegradability and scalable synthesis, aligning with global trends toward eco-friendly solutions.